Cas no 1311827-33-4 (N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide)

• Product Name: N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide
• CAS No: 1311827-33-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6377485
• PubChem ID: 53577516
• Update Time: 2025-05-21

N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide
• EN300-26685119
• 1311827-33-4
• AKOS034759080
• Z979003710

• Inchi： 1S/C10H11N3O2/c1-2-15-10-8(4-3-6-13-10)9(14)12-7-5-11/h3-4,6H,2,7H2,1H3,(H,12,14)
• InChI Key： YPLFSDAMWGGVKW-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(NCC#N)=O)=CC=CN=1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75Ų

Additional information on N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide

Comprehensive Overview of N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide (CAS No. 1311827-33-4)

N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide (CAS No. 1311827-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-carboxamide backbone and cyanomethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a 2-ethoxypyridine moiety with a carboxamide linkage, offers distinct reactivity patterns, making it valuable for drug discovery and material science applications.

In recent years, the demand for N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide has surged due to its potential role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in precision medicine and cancer therapeutics. The compound’s cyanomethyl group also enhances its utility in click chemistry, aligning with the growing trend of bioconjugation techniques in biopharmaceuticals.

From an industrial perspective, CAS No. 1311827-33-4 is often discussed in forums focusing on high-value chemical intermediates and custom synthesis. Its synthesis typically involves multi-step organic reactions, including amide coupling and etherification, which are frequently searched topics among synthetic chemists. The compound’s stability under various pH conditions further expands its applicability in formulation development, a critical area for drug delivery systems.

Environmental and safety profiles of N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide are also under scrutiny, reflecting the broader industry shift toward green chemistry. Regulatory-compliant synthesis routes and waste minimization strategies are increasingly emphasized, addressing concerns raised in sustainable manufacturing debates. This aligns with search trends highlighting eco-friendly synthesis and lifecycle assessment of specialty chemicals.

In analytical chemistry, the compound’s detection and quantification methods—such as HPLC and LC-MS—are frequently explored topics. Its distinct UV absorption spectrum facilitates method development, a common challenge in quality control laboratories. Additionally, the rise of AI-driven molecular modeling has spurred interest in predicting the compound’s behavior in complex matrices, a niche yet rapidly growing search category.

Market analysts note increasing patent filings involving CAS No. 1311827-33-4, particularly in biopharmaceutical innovation hubs. This trend mirrors search engine queries about intellectual property landscapes for heterocyclic compounds. The compound’s compatibility with continuous flow chemistry—another trending topic—further enhances its industrial relevance, offering scalability advantages for process intensification.

Academic interest in N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide extends to its potential as a fluorescence probe or metal-chelating agent, topics gaining traction in materials science communities. Its structural features enable interactions with transition metals, a property explored in catalysis research and sensor development—areas frequently searched alongside supramolecular chemistry keywords.

In summary, N-(cyanomethyl)-2-ethoxypyridine-3-carboxamide (CAS No. 1311827-33-4) represents a multifaceted compound bridging pharmaceutical, agrochemical, and material science domains. Its growing prominence in drug discovery pipelines and green chemistry initiatives ensures sustained research and commercial interest, reflected in diverse search patterns from structure-activity relationships to industrial-scale synthesis optimization.